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Compound of Interest

Compound Name: Propanocaine

Cat. No.: B1205979

Following a comprehensive review of scientific and historical literature, it has been determined
that "Propanocaine” is a recognized chemical compound. However, it is not a widely
developed or clinically utilized local anesthetic. The available information on its specific
discovery, history, and detailed pharmacological properties is exceptionally scarce, precluding
the creation of an in-depth technical guide as requested.

There appears to be significant confusion in literature and databases between "Propanocaine”
and other, more common local anesthetics with similar names, such as Proparacaine (a topical
ophthalmic anesthetic) and Procaine (a historically significant injectable anesthetic). While
Propanocaine shares a structural resemblance to ester-type local anesthetics like procaine
and tetracaine, it lacks the extensive documentation of its more famous counterparts.

Chemical Identity

Propanocaine is identified by the CAS number 493-76-5 and has the chemical name [3-
(diethylamino)-1-phenylpropyl] benzoate. Its molecular formula is C20H25NO2. The
hydrochloride salt form is intended to enhance its solubility and stability.

Historical Context and Development

The history of local anesthesia is rich, beginning with the isolation of cocaine from coca leaves
and the subsequent synthesis of less toxic and non-addictive alternatives. Procaine,
synthesized in 1905 by Alfred Einhorn, was a major breakthrough and became the standard for

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1205979?utm_src=pdf-interest
https://www.benchchem.com/product/b1205979?utm_src=pdf-body
https://www.benchchem.com/product/b1205979?utm_src=pdf-body
https://www.benchchem.com/product/b1205979?utm_src=pdf-body
https://www.benchchem.com/product/b1205979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

many years. Many other "-caine" anesthetics followed, each with modifications to improve
potency, duration of action, and safety profile.

Propanocaine appears to be one of the many compounds synthesized during the exploration
of local anesthetic agents. However, it did not emerge as a clinically successful drug. Sources
indicate that its pharmacokinetic, therapeutic, and toxicological profiles remain largely
uncharacterized. Preclinical trials would be necessary to ascertain its potency and safety. This
lack of data suggests that Propanocaine either did not show significant advantages over
existing anesthetics or presented unfavorable characteristics that halted its development.

Mechanism of Action (Theoretical)

Based on its chemical structure as an ester-type local anesthetic, Propanocaine's theoretical
mechanism of action would be the blockade of voltage-gated sodium channels in neuronal cell
membranes. This action would prevent the influx of sodium ions necessary for the generation
and propagation of action potentials, thereby blocking nerve conduction and producing a local

anesthetic effect.

The generalized signaling pathway for local anesthetics is illustrated below.
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Theoretical Mechanism of Propanocaine Action.

Conclusion

Due to the absence of significant historical and experimental data for Propanocaine, it is not
possible to provide the requested in-depth technical guide. The compound remains an obscure
entity in the field of local anesthetics, overshadowed by clinically established agents. Further
research and preclinical trials would be required to determine its potential as a therapeutic
agent. For a comprehensive historical and technical overview, it would be more fruitful to focus
on well-documented anesthetics such as Procaine, Lidocaine, or Bupivacaine.

 To cite this document: BenchChem. [Propanocaine: An Obscure Anesthetic with Limited
Historical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205979#discovery-and-history-of-propanocaine-as-
a-local-anesthetic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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